Cas no 1935275-88-9 (1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1935275-88-9
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 5697234
• PubChem ID: 131054132
• Update Time: 2025-05-25

1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1935275-88-9
• 1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1619709
• 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C7H10N4O/c1-11-9-6(8-10-11)4-7(5-12)2-3-7/h5H,2-4H2,1H3
• InChI Key： AEYONQKAFRCWLV-UHFFFAOYSA-N
• SMILES： O=CC1(CC2N=NN(C)N=2)CC1

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1935275-88-9)

The compound 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1935275-88-9) is a highly specialized organic molecule with a unique structural framework. Its chemical structure combines a cyclopropane ring with a tetrazole moiety, linked via a methylene bridge and terminated with an aldehyde functional group. This configuration imparts distinct reactivity and potential applications in pharmaceutical and agrochemical research. The presence of the 2-methyl-2H-1,2,3,4-tetrazol-5-yl group is particularly noteworthy, as tetrazole derivatives are known for their bioisosteric properties, often serving as carboxylic acid substitutes in drug design.

In recent years, the demand for novel heterocyclic compounds like 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde has surged, driven by advancements in medicinal chemistry and material science. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors or covalent modifiers in targeted therapies. The aldehyde group offers a versatile handle for further derivatization, making it valuable in combinatorial chemistry and high-throughput screening platforms. Its CAS No. 1935275-88-9 is frequently queried in scientific databases, reflecting growing interest in its synthetic pathways and physicochemical properties.

From an industrial perspective, this compound aligns with the trend toward sustainable chemistry and green synthesis. Its modular structure allows for efficient scaling, while the tetrazole ring contributes to metabolic stability—a key consideration in drug development. Computational studies suggest that derivatives of 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde may exhibit favorable binding affinities to enzymes involved in inflammatory pathways, sparking investigations into its utility for autoimmune diseases. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity and stability under various conditions.

The compound’s nomenclature—1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde—highlights its IUPAC-compliant naming conventions, which are critical for accurate patent filings and regulatory submissions. Searches for "tetrazole aldehyde synthesis" or "cyclopropane carbaldehyde applications" often reference this molecule, underscoring its interdisciplinary relevance. Additionally, its CAS No. 1935275-88-9 serves as a unique identifier in global chemical inventories, facilitating trade and collaboration across research institutions.

Ongoing studies focus on optimizing the synthetic route to 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde, with emphasis on yield improvement and waste reduction. The compound’s compatibility with click chemistry protocols further enhances its appeal for bioconjugation and probe design. As the scientific community prioritizes fragment-based drug discovery, this molecule’s balanced lipophilicity and polar surface area position it as a promising candidate for lead optimization campaigns.

In summary, 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1935275-88-9) represents a convergence of structural innovation and practical utility. Its role in advancing precision medicine and catalysis research continues to evolve, supported by robust analytical validation and growing literature citations. Future directions may explore its enantioselective synthesis or hybrid scaffolds combining tetrazole and cyclopropane motifs for enhanced bioactivity.